Cas no 169390-26-5 (Decahydroisoquinoline-1-carboxylic acid)

Decahydroisoquinoline-1-carboxylic acid is a saturated heterocyclic compound featuring a fused bicyclic structure with a carboxylic acid functional group. Its rigid, hydrogenated isoquinoline backbone provides stability and conformational constraints, making it a valuable intermediate in pharmaceutical and organic synthesis. The compound’s structural features enhance its utility in designing peptidomimetics and bioactive molecules, particularly in central nervous system (CNS) drug development. Its carboxylic acid moiety allows for further derivatization, enabling coupling reactions or salt formation for improved solubility. The saturated ring system contributes to metabolic stability, making it advantageous for medicinal chemistry applications requiring prolonged biological activity.
Decahydroisoquinoline-1-carboxylic acid structure
169390-26-5 structure
Product Name:Decahydroisoquinoline-1-carboxylic acid
CAS No:169390-26-5
MF:C10H17NO2
MW:183.24748301506
MDL:MFCD07367720
CID:111186
PubChem ID:5232405
Update Time:2025-10-30

Decahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Decahydroisoquinoline-1-carboxylic acid
    • 1,2,3,4,4a,5,6,7,8,8a-decahydroisoquinoline-1-carboxylic acid
    • 1-Isoquinolinecarboxylicacid, decahydro-
    • DECAHYDRO-ISOQUINOLINE-1-CARBOXYLIC ACID
    • 1-Isoquinolinecarboxylicacid,decahydro
    • decahydroisoquinoline carboxylic acid
    • 3-(PERFLUOROBUTYL)PROPYLIODIDE
    • DTXSID60411890
    • decahydro-isoquinoline-1-carboxylic acid, AldrichCPR
    • VVWUWTAURHNLGY-UHFFFAOYSA-N
    • EN300-762994
    • perhydro-1-isoquinolinecarboxylic acid
    • SCHEMBL444651
    • MFCD07367720
    • AKOS006285314
    • 169390-26-5
    • MDL: MFCD07367720
    • Inchi: 1S/C10H17NO2/c12-10(13)9-8-4-2-1-3-7(8)5-6-11-9/h7-9,11H,1-6H2,(H,12,13)
    • InChI Key: VVWUWTAURHNLGY-UHFFFAOYSA-N
    • SMILES: OC(C1C2CCCCC2CCN1)=O

Computed Properties

  • Exact Mass: 183.12600
  • Monoisotopic Mass: 183.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.099
  • Boiling Point: 333.4°Cat760mmHg
  • Flash Point: 155.4°C
  • Refractive Index: 1.499
  • PSA: 49.33000
  • LogP: 1.56810

Decahydroisoquinoline-1-carboxylic acid Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26

Decahydroisoquinoline-1-carboxylic acid Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Decahydroisoquinoline-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-762994-100mg
decahydroisoquinoline-1-carboxylic acid
169390-26-5
100mg
$1081.0 2022-10-09
Enamine
EN300-762994-250mg
decahydroisoquinoline-1-carboxylic acid
169390-26-5
250mg
$1131.0 2022-10-09
Enamine
EN300-762994-500mg
decahydroisoquinoline-1-carboxylic acid
169390-26-5
500mg
$1180.0 2022-10-09
Enamine
EN300-762994-1000mg
decahydroisoquinoline-1-carboxylic acid
169390-26-5
1g
$1229.0 2022-10-09
Enamine
EN300-762994-2500mg
decahydroisoquinoline-1-carboxylic acid
169390-26-5
2500mg
$2408.0 2022-10-09
Enamine
EN300-762994-5000mg
decahydroisoquinoline-1-carboxylic acid
169390-26-5
5g
$3562.0 2022-10-09
Enamine
EN300-762994-10000mg
decahydroisoquinoline-1-carboxylic acid
169390-26-5
10g
$5283.0 2022-10-09
abcr
AB287287-1 g
Decahydro-isoquinoline-1-carboxylic acid
169390-26-5
1g
€1145.50 2023-04-26
Enamine
EN300-762994-50mg
decahydroisoquinoline-1-carboxylic acid
169390-26-5
50mg
$1032.0 2022-10-09
Enamine
EN300-762994-0.05g
decahydroisoquinoline-1-carboxylic acid
169390-26-5 95.0%
0.05g
$587.0 2025-03-22

Additional information on Decahydroisoquinoline-1-carboxylic acid

Decahydroisoquinoline-1-carboxylic Acid (CAS No. 169390-26-5): An Overview of Its Structure, Properties, and Applications

Decahydroisoquinoline-1-carboxylic acid (CAS No. 169390-26-5) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structure and potential applications. This article provides a comprehensive overview of the compound, including its chemical structure, physical and chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties

Decahydroisoquinoline-1-carboxylic acid is a derivative of decahydroisoquinoline, characterized by a fully saturated isoquinoline ring system with a carboxylic acid group attached to the first carbon atom. The molecular formula of this compound is C10H17NO2, and it has a molecular weight of 183.24 g/mol. The compound exhibits a white crystalline solid form at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

The presence of the carboxylic acid group imparts acidic properties to the molecule, making it useful in various chemical reactions and biological processes. The fully saturated ring system contributes to its stability and reduces the likelihood of undergoing oxidation or other degradative reactions.

Synthesis Methods

The synthesis of decahydroisoquinoline-1-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the cyclization of an appropriate precursor followed by functional group modification. For example, the reaction of 4-piperidone with an α-amino acid ester can yield the desired product after hydrogenation and hydrolysis steps.

An alternative approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which can provide high yields and regioselectivity. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

Biological Activity and Applications

Decahydroisoquinoline-1-carboxylic acid has shown promising biological activity in various studies. One area of significant interest is its potential as a lead compound for drug discovery. Research has demonstrated that derivatives of this compound exhibit anti-inflammatory, analgesic, and neuroprotective properties.

A study published in the Journal of Medicinal Chemistry reported that certain derivatives of decahydroisoquinoline-1-carboxylic acid effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting their potential use in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

In addition to its anti-inflammatory properties, decahydroisoquinoline-1-carboxylic acid has been investigated for its analgesic effects. A preclinical study conducted on animal models showed that the compound exhibited potent analgesic activity comparable to that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs) but with fewer side effects.

The neuroprotective potential of decahydroisoquinoline-1-carboxylic acid has also been explored. A study published in the Journal of Neurochemistry found that the compound reduced oxidative stress and neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Current Research Trends

The ongoing research on decahydroisoquinoline-1-carboxylic acid is focused on optimizing its pharmacological properties for therapeutic applications. One key area of investigation is the development of prodrugs that enhance the bioavailability and stability of the compound in vivo. Prodrug strategies involve modifying the carboxylic acid group to form esters or amides that are cleaved by enzymes in the body to release the active molecule.

Another area of interest is the use of computational methods to predict the binding affinity and selectivity of decahydroisoquinoline-1-carboxylic acid derivatives for specific biological targets. Molecular docking studies have identified several promising lead compounds with high binding affinities for key enzymes involved in inflammatory pathways.

Safety Considerations

Safety is a critical aspect when considering the use of any chemical compound for therapeutic purposes. Preclinical studies have shown that decahydroisoquinoline-1-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, further research is needed to evaluate its long-term safety profile in humans.

Clinical trials are currently underway to assess the safety and efficacy of various derivatives of decahydroisoquinoline-1-carboxylic acid. These trials will provide valuable insights into the potential side effects and optimal dosing regimens for different medical conditions.

FUTURE PERSPECTIVES AND CONCLUSIONS

The unique chemical structure and diverse biological activities of decahydroisoquinoline-1-carboxylic acid make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are likely to uncover new applications and improve our understanding of its mechanisms of action.

In conclusion, decahydroisoquinoline-1-carboxylic acid (CAS No. 169390-26-5) represents a promising molecule with significant potential in various therapeutic areas. Continued research efforts will undoubtedly contribute to advancing our knowledge and developing novel treatments based on this intriguing compound.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.